Cas no 68486-77-1 (3-[4-(benzyloxy)phenyl]propanal)

• Product Name: 3-[4-(benzyloxy)phenyl]propanal
• CAS No: 68486-77-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 393135
• PubChem ID: 563558
• Update Time: 2025-08-04

3-[4-(benzyloxy)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Benzyloxy)phenyl)propanal
• Propanal, 3-(4-benzyloxyphenyl)-
• 3-(4-BENZYLOXYPHENYL)PROPIONALDEHYDE
• 3-(4-phenylmethoxyphenyl)propanal
• Benzenepropanal, 4-(phenylmethoxy)-
• 3-[4-(benzyloxy)phenyl]propanal
• 68486-77-1
• 3-(4-benzyloxyphenyl)-propan-1-al
• 3-(4-benzyloxy-phenyl)-propionaldehyde
• SCHEMBL2772725
• AKOS005067739
• 3-(p-benzyloxyphenyl)propionaldehyde
• 3-(4-benzyloxyphenyl)propan-1-al
• 3-[4-(Benzyloxy)phenyl]propanal #

• Inchi： 1S/C16H16O2/c17-12-4-7-14-8-10-16(11-9-14)18-13-15-5-2-1-3-6-15/h1-3,5-6,8-12H,4,7,13H2
• InChI Key： QHGQHHFBINKXLT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)CCC=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[4-(benzyloxy)phenyl]propanal

Recent Advances in the Study of 3-[4-(Benzyloxy)phenyl]propanal (CAS: 68486-77-1) in Chemical Biology and Pharmaceutical Research

3-[4-(Benzyloxy)phenyl]propanal (CAS: 68486-77-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyloxy-substituted phenyl propanal structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and neurological disorders. The unique chemical properties of 3-[4-(benzyloxy)phenyl]propanal make it a valuable scaffold for medicinal chemistry, enabling the design of compounds with enhanced pharmacological profiles.

One of the key areas of research involving 3-[4-(benzyloxy)phenyl]propanal is its application in the synthesis of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized molecular docking and in vitro assays to identify the optimal structural modifications for maximizing COX-2 selectivity while minimizing off-target effects. These findings highlight the potential of 3-[4-(benzyloxy)phenyl]propanal as a lead compound for developing next-generation anti-inflammatory drugs with improved safety profiles.

In addition to its anti-inflammatory properties, 3-[4-(benzyloxy)phenyl]propanal has shown promise in oncology research. A recent preprint article on bioRxiv reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy. The study employed high-throughput screening and proteomic analysis to elucidate the mechanism of action, revealing that these derivatives induce apoptosis via the mitochondrial pathway. These results suggest that 3-[4-(benzyloxy)phenyl]propanal-based compounds could serve as a foundation for designing novel anticancer therapies, especially for treating drug-resistant malignancies.

Another noteworthy application of 3-[4-(benzyloxy)phenyl]propanal is in the field of neuropharmacology. A 2024 study in ACS Chemical Neuroscience investigated its derivatives as potential modulators of neurotransmitter systems. The researchers found that specific structural analogs of 3-[4-(benzyloxy)phenyl]propanal act as allosteric modulators of GABA-A receptors, offering a new avenue for developing anxiolytic and anticonvulsant drugs with reduced side effects. This research underscores the compound's versatility and its potential to address unmet medical needs in neurological disorders.

Despite these promising findings, challenges remain in the optimization and clinical translation of 3-[4-(benzyloxy)phenyl]propanal-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial to advancing these compounds into clinical trials. Future research should also explore the potential of 3-[4-(benzyloxy)phenyl]propanal in combination therapies and targeted drug delivery systems to enhance its therapeutic efficacy.

In conclusion, 3-[4-(benzyloxy)phenyl]propanal (CAS: 68486-77-1) represents a promising scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from anti-inflammatory and anticancer agents to neuropharmacological modulators. Continued investigation into its derivatives and mechanisms of action will likely yield valuable insights and novel therapeutic candidates. The compound's versatility and potential for structural optimization make it a compelling subject for future studies in drug discovery and development.